![molecular formula C17H25ClN2O2S2 B2949139 1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane CAS No. 2310104-28-8](/img/structure/B2949139.png)
1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane
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Overview
Description
1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane, also known as CMST, is a chemical compound that belongs to the class of diazepanes. It has been extensively studied for its potential use in scientific research as a tool to investigate various biological processes.
Mechanism of Action
1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane acts as a positive allosteric modulator of GABA-A receptors. It enhances the binding of GABA to the receptor, leading to an increase in chloride ion influx and hyperpolarization of the neuronal membrane. This results in a decrease in neuronal excitability and the inhibition of neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to improve sleep quality and memory consolidation. This compound has been shown to have a low toxicity profile and does not produce significant side effects at therapeutic doses.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane is its high potency and selectivity for GABA-A receptors. This makes it a valuable tool for investigating the role of GABA-A receptors in various biological processes. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the use of 1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane in scientific research. One area of interest is the investigation of the role of GABA-A receptors in the regulation of mood disorders such as depression and bipolar disorder. This compound may also be useful in the development of new drugs for the treatment of epilepsy and other neurological disorders. Additionally, the development of new formulations of this compound with improved solubility may expand its use in experimental settings.
Synthesis Methods
The synthesis of 1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane involves the reaction of 3-chlorobenzyl chloride with thian-4-ylmagnesium bromide to form 1-[(3-chlorophenyl)methyl]thiane. This intermediate is then treated with sulfonyl chloride to form 1-[(3-chlorophenyl)methylsulfonyl]thiane. Finally, the addition of ammonia generates this compound.
Scientific Research Applications
1-[(3-Chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane has been widely used in scientific research as a pharmacological tool to investigate various biological processes. It has been shown to modulate the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability. This compound has also been used to study the role of GABA-A receptors in the regulation of anxiety, sleep, and memory.
properties
IUPAC Name |
1-[(3-chlorophenyl)methylsulfonyl]-4-(thian-4-yl)-1,4-diazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2O2S2/c18-16-4-1-3-15(13-16)14-24(21,22)20-8-2-7-19(9-10-20)17-5-11-23-12-6-17/h1,3-4,13,17H,2,5-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FORLXPDUUZLARW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)S(=O)(=O)CC2=CC(=CC=C2)Cl)C3CCSCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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